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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B1149139 Get Quote

1,9-Caryolanediol 9-acetate: An In-Depth
Technical Overview
CAS Number: 155488-34-9 Molecular Formula: C₁₇H₂₈O₃ Molecular Weight: 280.4 g/mol

This technical guide provides a comprehensive overview of the current scientific understanding

of 1,9-Caryolanediol 9-acetate, a sesquiterpenoid derivative belonging to the caryophyllane

class. Due to the limited availability of public domain data, this document summarizes the

foundational chemical information and places the compound within the broader context of

related caryophyllane sesquiterpenoids, highlighting potential areas for future research and

development.

Physicochemical Properties
Currently, detailed experimental data on the physicochemical properties of 1,9-Caryolanediol
9-acetate are not extensively reported in peer-reviewed literature. The information available is

primarily from chemical supplier databases.

Table 1: Physicochemical Data for 1,9-Caryolanediol 9-acetate
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Property Value Source

CAS Number 155488-34-9 Chemical Supplier Databases

Molecular Formula C₁₇H₂₈O₃ Chemical Supplier Databases

Molecular Weight 280.4 g/mol Calculated

Physical Description Powder BioCrick[1]

Purity >98% BioCrick[1]

Storage Temperature -20℃ Immunomart[2]

Spectroscopic Data
Detailed, experimentally-derived spectroscopic data such as ¹H NMR, ¹³C NMR, Mass

Spectrometry (MS), and Infrared (IR) spectra for 1,9-Caryolanediol 9-acetate are not currently

available in the public scientific literature. The structural elucidation of this compound would

rely on a combination of these techniques.

Hypothetical Experimental Workflow for Structural Elucidation:

To fully characterize 1,9-Caryolanediol 9-acetate, a standard set of spectroscopic and

spectrometric analyses would be required. The following workflow outlines the typical

experimental protocol.
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Isolation & Purification

Structural Analysis

Structure Confirmation

Natural Source Extraction
or Chemical Synthesis

Chromatography
(e.g., HPLC, Column)

NMR Spectroscopy
(1H, 13C, COSY, HSQC, HMBC)

Mass Spectrometry
(HRMS for Formula)

Infrared Spectroscopy
(Functional Groups)

X-ray Crystallography
(If crystalline)

Final Structure of
1,9-Caryolanediol 9-acetate

Click to download full resolution via product page

Caption: A generalized workflow for the isolation, purification, and structural elucidation of a

natural product like 1,9-Caryolanediol 9-acetate.

Synthesis and Natural Occurrence
Detailed synthetic pathways or specific protocols for the laboratory synthesis of 1,9-
Caryolanediol 9-acetate are not described in the available literature.

Based on its caryophyllane skeleton, it is plausible that 1,9-Caryolanediol 9-acetate is a

naturally occurring compound. Caryophyllane sesquiterpenoids are widely distributed in the

plant kingdom and have also been isolated from marine organisms and fungi. Further

phytochemical investigations of these sources may reveal the natural origins of this compound.
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Biological Activity and Potential Applications
While there is no specific biological activity data for 1,9-Caryolanediol 9-acetate, the broader

class of caryophyllane sesquiterpenoids is known for a range of pharmacological effects. These

include anti-inflammatory, antimicrobial, and anticancer activities. The presence of the acetate

functional group may influence the compound's lipophilicity and bioavailability, potentially

modulating its biological effects compared to the parent diol.

Potential Signaling Pathways for Investigation:

Given the known activities of related compounds, future research into the biological effects of

1,9-Caryolanediol 9-acetate could explore its interaction with key inflammatory and cell

signaling pathways.

Compound of Interest
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Caption: Hypothetical signaling pathways that could be investigated for the biological activity of

1,9-Caryolanediol 9-acetate based on related compounds.
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Experimental Protocols
As no specific experimental studies on 1,9-Caryolanediol 9-acetate have been published,

detailed protocols cannot be provided. However, standard methodologies for investigating

similar natural products would be applicable.

General Protocol for In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages):

Cell Culture: Culture murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented

with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow to

adhere overnight.

Treatment: Pre-treat cells with varying concentrations of 1,9-Caryolanediol 9-acetate
(dissolved in DMSO, final concentration ≤0.1%) for 1 hour.

Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to

induce an inflammatory response.

Nitric Oxide (NO) Assay: Measure the production of nitric oxide in the culture supernatant

using the Griess reagent.

Cytotoxicity Assay: Assess cell viability using an MTT or similar assay to rule out cytotoxic

effects.

Data Analysis: Calculate the IC₅₀ value for the inhibition of NO production.

Conclusion and Future Directions
1,9-Caryolanediol 9-acetate is a caryophyllane sesquiterpenoid for which there is currently a

significant lack of publicly available scientific data. While its basic chemical identity is

established, its physicochemical properties, spectroscopic characteristics, natural sources, and

biological activities remain to be elucidated.

Future research should focus on:
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Isolation and Characterization: Isolation from natural sources or chemical synthesis followed

by full spectroscopic characterization (NMR, MS, IR).

Biological Screening: Evaluation of its anti-inflammatory, antimicrobial, and cytotoxic

properties.

Mechanism of Action Studies: Investigation of its effects on relevant cellular signaling

pathways to understand its mode of action.

The information presented in this guide serves as a foundational starting point for researchers

and drug development professionals interested in this potentially bioactive molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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